![molecular formula C9H12N2O3 B1309587 3,4-Dimethoxybenzamidoxime CAS No. 40312-16-1](/img/structure/B1309587.png)
3,4-Dimethoxybenzamidoxime
Overview
Description
3,4-Dimethoxybenzamidoxime is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Protective Group in Chemical Synthesis
3,4-Dimethoxybenzyl moiety, a component of 3,4-dimethoxybenzamidoxime, has been utilized as an N-protecting group in the synthesis of certain chemical compounds. Specifically, it has been used to protect 3,4-diphenyl 1,2-thiazetidine 1,1-dioxide derivatives. The group can be smoothly eliminated, with the yield depending on the substituents of the 3-phenyl ring (Grunder-Klotz & Ehrhardt, 1991).
2. Synthesis of Oligoribonucleotides
The compound has been used in the synthesis of oligoribonucleotides. The 3,4-dimethoxybenzyl group serves as a protecting group for the 2′-hydroxyl group in nucleosides and can be removed from oligoribonucleotides without damaging glycosidic bonds (Takaku, Ito, & Imai, 1986).
3. Inhibitor in DNA Repair
This compound derivatives, such as 3-aminobenzamide, have been explored for their role in DNA repair processes. They act as specific inhibitors of poly(adenosine diphosphate ribose) synthesis, affecting various aspects of DNA repair in human fibroblasts (James & Lehmann, 1982).
4. Antitumor Activity
Some derivatives of this compound, like trimidox, have shown potential in cancer therapy. Trimidox inhibits ribonucleotide reductase activity, which is crucial for DNA synthesis in cancer cells, suggesting its potential as a chemotherapy agent (Szekeres et al., 2004).
5. Development of Novel Synthetic Anticancer Agents
Compounds like KCN1, which include the 3,4-dimethoxybenzyl moiety, have been evaluated for their anticancer efficacy. KCN1 showed promising in vitro and in vivo anti-cancer activity against pancreatic cancer cells and formed the basis for further drug development (Wang et al., 2012).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N'-hydroxy-3,4-dimethoxybenzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O3/c1-13-7-4-3-6(9(10)11-12)5-8(7)14-2/h3-5,12H,1-2H3,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REKFOHFJHBBXOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=NO)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90406951 | |
Record name | 3,4-Dimethoxybenzamidoxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90406951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
40312-16-1 | |
Record name | 3,4-Dimethoxybenzamidoxime | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90406951 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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